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Compound of Interest

Compound Name: alpha-Pinene oxide

Cat. No.: B154639

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the enzymatic transformations of
alpha-pinene oxide, a versatile bio-based substrate. Alpha-pinene oxide, derived from the
abundant monoterpene alpha-pinene, serves as a key precursor for the synthesis of high-value
compounds, particularly in the fragrance and flavor industries.[1][2][3] This document details
the primary enzymatic pathways, summarizes key quantitative data, and provides detailed
protocols for laboratory application.

Key Enzymatic Transformations of Alpha-Pinene
Oxide

Alpha-pinene oxide is primarily transformed by two main classes of enzymes: lyases
(decyclases) and hydrolases. These enzymes catalyze distinct reactions, leading to structurally
different and commercially valuable products.

Ring-Opening Isomerization via Alpha-Pinene Oxide
Lyase

The most well-documented enzymatic reaction is the cleavage of alpha-pinene oxide by
alpha-pinene oxide lyase (also known as alpha-pinene-oxide decyclase, EC 5.5.1.10).[4][5]
This enzyme catalyzes a concerted reaction where both rings of the bicyclic epoxide are
cleaved, forming cis-2-methyl-5-isopropylhexa-2,5-dienal, commonly known as isonovalal.[6][7]
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This transformation is significant as isonovalal is a valuable fragrance compound.[8] This
reaction has been extensively studied in bacteria such as Nocardia sp. and Pseudomonas sp.
[9][10] The enzyme from Nocardia sp. P18.3 notably requires no cofactors for its activity.[6]
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Metabolic Context of a-Pinene Oxide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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